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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzamide

CAS No.: 63906-79-6

Cat. No.: B1265613

Get Quote

Executive Summary
2-(2-Hydroxyethoxy)benzamide (CAS: 63906-79-6), also identified as a key metabolite of the

analgesic ethenzamide, exhibits a complex pharmacological profile distinct from typical

benzamide derivatives.[1][2] Unlike classical benzamides (e.g., sulpiride, metoclopramide)

which primarily function as dopamine antagonists, this compound acts as a dopamine receptor

agonist, while simultaneously functioning as an antagonist at 5-HT3 and 5-HT4 serotonin

receptors.[1] This guide explores the molecular signaling pathways, physiological

consequences, and experimental validation of this triple-action mechanism.[1]

Chemical Identity & Structural Basis
The pharmacological activity of 2-(2-Hydroxyethoxy)benzamide is dictated by its specific

substitution pattern on the benzamide scaffold.[1]
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Property Detail

Chemical Name 2-(2-Hydroxyethoxy)benzamide

CAS Registry 63906-79-6

Molecular Formula C₉H₁₁NO₃

Structural Features

Benzamide Core: Primary pharmacophore for

D2-like receptor affinity.Ortho-Hydroxyethoxy

Group: A flexible ether linkage at the 2-position,

critical for receptor subtype selectivity

(differentiating it from 2-

ethoxybenzamide/ethenzamide).[1][3][4]

Metabolic Context
Major metabolite of Ethenzamide (formed via

hydroxylation of the ethoxy side chain).[1]

Core Mechanisms of Action[1]
Dopamine Receptor Agonism (Primary Mechanism)
In contrast to the D2 antagonism typical of substituted benzamides, 2-(2-
Hydroxyethoxy)benzamide functions as an agonist at dopamine receptors (specifically D2-

like subtypes).[1]

Signaling Pathway:

Receptor Binding: The molecule binds to the orthosteric site of the G protein-coupled D2

receptor.[1]

G-Protein Activation: Induces conformational change coupling the receptor to Gαi/o

proteins.[1]

Effector Modulation:

Inhibition of Adenylyl Cyclase: Reduces intracellular cAMP levels.[1]

Ion Channel Modulation: Activates G-protein-gated inwardly rectifying potassium

channels (GIRK), leading to hyperpolarization.[1]
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Physiological Outcome: In the CNS, this mimics dopaminergic transmission.[1] In the

periphery (gut), D2 agonism typically inhibits cholinergic transmission, potentially reducing

gastric motility.[1]

Clinical Correlate: D2 agonism in the Chemoreceptor Trigger Zone (CTZ) is a known

emetogenic stimulus, correlating with the reported side effect of nausea.[1]

5-HT3 Receptor Antagonism
The compound acts as an inhibitor (antagonist) at the 5-HT3 receptor, a ligand-gated ion

channel.[1][2]

Mechanism:

Blockade: Competes with serotonin (5-HT) for the binding site on the pentameric ion

channel complex.[1]

Channel Stabilization: Prevents the opening of the cation channel (Na+/Ca2+ influx).[1]

Physiological Outcome: Typically, 5-HT3 antagonism exerts an antiemetic effect (e.g.,

ondansetron).[1] However, in the presence of potent D2 agonism (emetogenic), the net

clinical effect may still lean towards nausea, or this antagonism may serve to mitigate the

severity of D2-induced emesis.[1]

5-HT4 Receptor Antagonism
The compound antagonizes the 5-HT4 receptor, a Gs-coupled GPCR involved in

gastrointestinal motility.[1]

Signaling Pathway:

Receptor Blockade: Prevents 5-HT-induced activation of Gαs.[1]

cAMP Suppression: Blocks the upregulation of cAMP and subsequent PKA activation in

enteric neurons.[1]

Physiological Outcome: Reduced release of acetylcholine (ACh) in the myenteric plexus.

[1]
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Clinical Correlate: This mechanism, combined with D2 agonism, likely drives the intestinal

contractions (dysmotility) and stasis described in safety profiles.[1] It also explains why

Levosulpiride (a 5-HT4 agonist) is effective in reversing the GI side effects of this

compound.[1][2][5]

Signal Transduction Visualization
The following diagram illustrates the convergent signaling pathways of 2-(2-
Hydroxyethoxy)benzamide in a neuronal/enteric cell model.
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Caption: Convergent signaling of 2-(2-Hydroxyethoxy)benzamide showing D2-mediated

cAMP suppression and 5-HT4 blockade leading to reduced motility and nausea.[1]

Experimental Protocols for Validation
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To validate the specific mechanism of action, the following standardized protocols are

recommended.

Functional cAMP Assay (D2/5-HT4 Validation)
Objective: To quantify the agonist activity at D2 receptors and antagonist activity at 5-HT4

receptors via cAMP modulation.[1]

Cell Line: CHO-K1 cells stably expressing human D2 (long isoform) or 5-HT4 receptors.[1]

Preparation:

Seed cells at 10,000 cells/well in 384-well plates.[1]

Incubate overnight at 37°C/5% CO₂.

D2 Agonist Mode:

Pre-treat cells with Forskolin (10 µM) to elevate baseline cAMP.[1]

Add 2-(2-Hydroxyethoxy)benzamide (concentration range: 0.1 nM – 10 µM).[1]

Readout: Measure cAMP reduction using TR-FRET. A decrease in cAMP confirms Gi-

coupled agonist activity.[1]

5-HT4 Antagonist Mode:

Add Serotonin (5-HT) (EC80 concentration) to stimulate cAMP.[1]

Co-incubate with 2-(2-Hydroxyethoxy)benzamide.[1]

Readout: Measure inhibition of 5-HT-induced cAMP spike. A reduction in signal confirms

antagonism.[1]

Guinea Pig Ileum Contraction Assay (Motility)
Objective: To assess the net effect on GI smooth muscle contractility (validating the "intestinal

contraction" side effect profile).
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Tissue Preparation: Isolate ileum segments (2-3 cm) from male guinea pigs.[1]

Setup: Mount in organ bath containing Tyrode’s solution at 37°C, aerated with 95% O₂/5%

CO₂.

Equilibration: Apply 1g resting tension; equilibrate for 60 min.

Protocol:

Induce sub-maximal contraction with Electrical Field Stimulation (EFS) or Acetylcholine.[1]

Add 2-(2-Hydroxyethoxy)benzamide cumulatively.[1][6]

Analysis: Record changes in resting tone and contractile amplitude.

Expected Result: Inhibition of EFS-induced twitch (via D2 agonism/5-HT4 antagonism) or

induction of irregular high-tone contractions (dysmotility).[1]

Reversal Check: Add Levosulpiride (1 µM) to verify if 5-HT4 agonism restores normal

motility.[1]

Quantitative Profile Summary
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Parameter Value / Observation mechanistic Implication

D2 Receptor Activity Agonist

Drives nausea and potential

CNS effects (dizziness,

insomnia).[1][2]

5-HT3 Affinity Antagonist (Inhibitor)

Modulates emetic signaling;

likely insufficient to fully

counteract D2-mediated

nausea.[1]

5-HT4 Affinity Antagonist

Blocks pro-kinetic pathways;

contributes to intestinal

stasis/dysmotility.[1]

Safety Profile Good (Human)

Generally well-tolerated

despite specific GI side effects.

[1][2]

Key Side Effects
Nausea, Intestinal

Contractions

Direct consequence of D2

agonism (CTZ) and 5-HT4

antagonism (Gut).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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